Cas no 2680903-37-9 (Benzyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate)

• Product Name: Benzyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate
• CAS No: 2680903-37-9
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 5637226
• PubChem ID: 165930887
• Update Time: 2023-09-09

Benzyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28293675
• 2680903-37-9
• benzyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate
• Benzyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C14H16F3NO4/c15-14(16,17)13(20)9-18(6-7-21-10-13)12(19)22-8-11-4-2-1-3-5-11/h1-5,20H,6-10H2
• InChI Key： CTXLEBYFXMTADC-UHFFFAOYSA-N
• SMILES： FC(C1(COCCN(C(=O)OCC2C=CC=CC=2)C1)O)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59Ų